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Compound Focus: Dotriacontanoic acid

CAS No.: 3625-52-3

Cat. No.: S570614

Get Quote

Chemical Identity and Properties

The table below summarizes the core identifying information for dotriacontanoic acid from the available

literature.

Property Details

Preferred Name dotriacontanoic acid [1]

Synonym lacceric acid [1]

CAS Registry Number 3625-52-3 [1]

MeSH Unique ID C049204 [1]

MeSH Mapping Fatty Acids [1]

Carbon Chain Length 32 (from systematic name) [2]

Historical Synthesis Protocol

One search result from 1945 details a multi-step synthesis path for dotriacontanoic acid (C32) [2]. The

workflow involves a series of organic reactions to build the long carbon chain, which can be visualized as
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follows:

Starting Materials

React docosyl zinc iodide
with half-ester half-acid chloride of sebacic acid

Obtain keto ester

Reduce keto group
to hydroxy group

Replace hydroxy group
with iodine

Reduce iodo acid
with Zn dust in glacial acetic acid

Obtain n-dotriacontanoic acid

Click to download full resolution via product page

Diagram: Synthetic pathway for dotriacontanoic acid [2].

The specific experimental steps are [2]:

Initial Reaction: Dotriacontanoic acid was synthesized via the action of docosyl zinc iodide on

the half-ester half-acid chloride of sebacic acid.
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Intermediate: This reaction produced a keto ester.
Modification and Reduction: The keto ester was converted to the final saturated acid through a
modified procedure:

Reduction of the keto group to a hydroxy group.
Replacement of the hydroxy group with iodine.

Final reduction of the iodo acid using zinc dust in glacial acetic acid.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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